4-[(tert-butylamino)sulfonyl]-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide

• IUPAC Name: 4-(tert-butylsulfamoyl)-N-(5-methyl-1,2-oxazol-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H17N3O4S2/c1-8-5-11(15-20-8)14-12(17)10-6-9(7-21-10)22(18,19)16-13(2,3)4/h5-7,16H,1-4H3,(H,14,15,17)
• InChI Key: FIIYRMBVPJMPLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC(=CS2)S(=O)(=O)NC(C)(C)C
• Molecular Formula: C13H17N3O4S2
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions highlighting the intricate chemistry of sulfonyl and thiophene derivatives. For instance, the synthesis of 1,3,4-thiadiazole derivatives related to sulfonamides, which share structural similarities, involves the interaction between the sulfonyl group and thiadiazole ring, indicating the potential complexity in synthesizing "4-[(tert-butylamino)sulfonyl]-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide" (Pedregosa et al., 1996).

Molecular Structure Analysis

The molecular structure of related compounds, such as tert-butyl 2-chlorosulfonyl-1,3,4-thiadiazole-5­carbamate, provides insights into the potential structure of "4-[(tert-butylamino)sulfonyl]-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide". Bond lengths and angles in these molecules can indicate strong interactions between sulfonyl groups and the thiophene ring, suggesting a similar interaction pattern in the target compound (Pedregosa et al., 1996).

Chemical Reactions and Properties

The chemical behavior of sulfonyl and thiophene derivatives provides a basis for understanding the reactions and properties of "4-[(tert-butylamino)sulfonyl]-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide". For example, the electrophilic substitution reactions involving sulfonyl groups and the potential for nucleophilic attack on the thiophene ring are crucial aspects of their chemistry (Ellman et al., 2002).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline structure can be inferred from similar sulfonyl and thiophene compounds. Studies on compounds like methyl [2-(acridin-9-ylimino)-3-(tert-butylamino)-4-oxothiazolidin-5-ylidene]acetate provide valuable insights into the potential physical characteristics of "4-[(tert-butylamino)sulfonyl]-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide" (Tomaščiková et al., 2008).

Chemical Properties Analysis

The chemical properties, such as reactivity with nucleophiles, electrophiles, and the ability to undergo various organic transformations, are key aspects of its chemistry. The compound's reactivity could be similar to that of related sulfonyl and thiophene derivatives, which exhibit diverse reactivity patterns in synthetic chemistry (Yao & Lu, 2011).

Future Directions

The future directions for research on this compound would depend on its intended use. Potential areas of interest could include exploring its reactivity, studying its physical properties, or investigating its potential applications in fields like medicinal chemistry or materials science.